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Compound of Interest

Compound Name: Praseodymium(III,IV) oxide

Cat. No.: B8253411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical

properties of Praseodymium(III,IV) oxide, specifically its molar mass and density. The

information herein is intended to support researchers and scientists in various fields, including

materials science, catalysis, and drug development, where the precise characteristics of

inorganic compounds are critical.

Core Properties of Praseodymium(III,IV) Oxide
Praseodymium(III,IV) oxide, with the chemical formula Pr₆O₁₁, is the most stable oxide of

praseodymium at ambient temperature and pressure.[1] It is a dark brown, insoluble powder

with a cubic fluorite crystal structure.[1] The compound is notable for containing praseodymium

in a mixed valence state of +3 and +4.

Quantitative Data Summary
The molar mass and density of Praseodymium(III,IV) oxide are summarized in the table

below. These values are crucial for stoichiometric calculations, material formulation, and

computational modeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8253411?utm_src=pdf-interest
https://www.benchchem.com/product/b8253411?utm_src=pdf-body
https://www.benchchem.com/product/b8253411?utm_src=pdf-body
https://www.benchchem.com/product/b8253411?utm_src=pdf-body
https://en.wikipedia.org/wiki/Praseodymium(III,IV)_oxide
https://en.wikipedia.org/wiki/Praseodymium(III,IV)_oxide
https://www.benchchem.com/product/b8253411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Notes

Molar Mass 1021.44 g/mol

Calculated from the

chemical formula

Pr₆O₁₁ and the atomic

masses of

Praseodymium

(140.90765 u) and

Oxygen (15.999 u).[1]

[2][3][4]

Density 6.5 g/mL (or g/cm³)

This is the most

commonly cited value

at 25 °C.[3][5][6]

6.9 g/cm³
An alternative

reported value.[7]

7.07 g/cm³
Another reported

value.[8]

Experimental Protocols
Accurate determination of the molar mass and density of Praseodymium(III,IV) oxide relies on

precise experimental methodologies. The following sections detail the standard protocols for

these measurements.

Determination of Molar Mass
For an insoluble inorganic compound like Praseodymium(III,IV) oxide, the molar mass is

typically not determined by experimental methods that rely on colligative properties (e.g.,

freezing point depression or boiling point elevation), as these require the substance to be

dissolved in a solvent. Instead, the molar mass is calculated based on its chemical formula,

which is determined through elemental analysis and structural characterization techniques.

Protocol for Molar Mass Calculation:

Establish the Chemical Formula: The empirical and molecular formula of the oxide is first

determined. For Praseodymium(III,IV) oxide, this has been established as Pr₆O₁₁. This is
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typically confirmed using techniques like X-ray diffraction (XRD) to identify the crystal

structure and elemental analysis to determine the ratio of praseodymium to oxygen.

Obtain Atomic Masses: The standard atomic masses of the constituent elements are

obtained from the periodic table.

Atomic mass of Praseodymium (Pr) = 140.90765 u

Atomic mass of Oxygen (O) = 15.999 u

Calculate Molar Mass: The molar mass is calculated by summing the atomic masses of all

atoms in the formula unit.

Molar Mass = (6 × Atomic Mass of Pr) + (11 × Atomic Mass of O)

Molar Mass = (6 × 140.90765) + (11 × 15.999)

Molar Mass = 845.4459 + 175.989 = 1021.4349 g/mol

This is typically rounded to 1021.44 g/mol .

Determination of Density
The density of a solid, insoluble powder like Praseodymium(III,IV) oxide is most commonly

determined using the liquid displacement method, based on Archimedes' principle.

Protocol for Density Measurement (Liquid Displacement Method):

Apparatus:

Analytical balance (accurate to at least 0.001 g)

Graduated cylinder or pycnometer

A liquid in which the solid is insoluble (e.g., water or a suitable organic solvent). Water is

generally acceptable as Praseodymium(III,IV) oxide is insoluble.[1]

Spatula

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8253411?utm_src=pdf-body
https://www.benchchem.com/product/b8253411?utm_src=pdf-body
https://en.wikipedia.org/wiki/Praseodymium(III,IV)_oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Procedure: a. Measure the mass of a clean, dry graduated cylinder on the analytical

balance. Record this mass (m₁). b. Add a specific volume of the displacement liquid (e.g., 20

mL) to the graduated cylinder. Record the exact volume (V₁). c. Measure the mass of the

graduated cylinder with the liquid. Record this mass (m₂). d. Carefully add a known mass of

the Praseodymium(III,IV) oxide powder to the graduated cylinder. Let the mass of the

powder be (m₃). This can be pre-weighed on the balance. e. Gently agitate the cylinder to

ensure all the powder is submerged and any trapped air bubbles are released. f. Record the

new volume of the liquid in the graduated cylinder (V₂). g. Record the temperature of the

liquid to account for any density variations with temperature.

Calculations: a. The volume of the Praseodymium(III,IV) oxide powder is the difference

between the final and initial liquid volumes:

Volume of powder (V_powder) = V₂ - V₁ b. The density (ρ) of the powder is then calculated
using the mass of the powder and its displaced volume:
Density (ρ) = m₃ / V_powder

Synthesis and Characterization Workflow
The synthesis of Praseodymium(III,IV) oxide is a critical process that influences its physical

properties. A typical workflow involves the calcination of a praseodymium salt precursor,

followed by characterization to confirm the desired product.
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Synthesis and Characterization of Praseodymium(III,IV) Oxide

Synthesis

Characterization

Property Determination

Praseodymium Precursor
(e.g., Pr(NO₃)₃·6H₂O or Pr(OH)₃)

Calcination
(>500 °C in air)

Praseodymium(III,IV) Oxide (Pr₆O₁₁)
(Dark Brown Powder)

X-ray Diffraction (XRD)

Phase Identification
& Crystal Structure

SEM / TEM

Morphology & Particle Size

Elemental Analysis

Stoichiometry

Density Measurement
(Liquid Displacement)

Molar Mass Calculation
(from formula)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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